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Compound of Interest

Compound Name: Biotin-C10-NHS Ester

Cat. No.: B1406924 Get Quote

Comprehensive Guide to Handling Biotin-C10-
NHS Ester
This guide provides essential safety, logistical, and procedural information for the proper

handling of Biotin-C10-NHS Ester. Tailored for researchers, scientists, and drug development

professionals, this document outlines the necessary personal protective equipment (PPE),

storage conditions, operational workflows, and disposal plans to ensure laboratory safety and

experimental success.

Hazard Identification and Personal Protective
Equipment (PPE)
Biotin-C10-NHS Ester is an amine-reactive reagent that is sensitive to moisture.[1][2][3][4]

While not classified as hazardous under all regulations, it requires careful handling to avoid

potential skin and eye irritation and to maintain its chemical integrity.[5] Adherence to proper

PPE protocols is the first line of defense.

Table 1: Required Personal Protective Equipment
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PPE Category Specification Rationale

Hand Protection
Disposable, powder-free
nitrile or neoprene gloves.

Prevents direct skin
contact with the reagent.
Nitrile gloves provide good
short-term chemical
resistance.

Eye Protection

ANSI Z.87.1-compliant safety

glasses or chemical splash

goggles.

Protects eyes from potential

splashes of the reagent or

solvents during preparation.

Body Protection A long-sleeved laboratory coat.
Protects skin and clothing from

accidental spills.

Footwear
Closed-toe and closed-heel

shoes.

Prevents injury from spills or

dropped lab equipment.

| Respiratory Protection | Generally not required. Use in a well-ventilated area. | A respirator

may be necessary if there is a risk of inhaling dust from the solid compound. |

Chemical Properties and Storage
Proper storage is critical to prevent the hydrolysis of the moisture-sensitive N-

hydroxysuccinimide (NHS) ester group, which would render the reagent inactive.

Table 2: Quantitative Data and Storage Conditions
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Property Value Source

Synonyms

N-
Hydroxysuccinimidobiotin,
NHS-D-Biotin

Molecular Weight 341.38 g/mol

Solubility

Soluble in DMF (≤50 mg/mL)

and DMSO (≥30 mg/mL).

Water-insoluble.

Long-Term Storage (Solid)
-20°C in a desiccated

environment.

Short-Term Storage (Solid)

0-4°C or ambient temperature

is acceptable for short periods

(e.g., shipping).

| Stock Solution Storage | Aliquot and store in anhydrous DMSO or DMF at -80°C for up to 6

months. | |

Operational Workflow for Handling and Use
To ensure reagent efficacy and user safety, a systematic workflow should be followed from

storage to final product. The following diagram illustrates the key steps for handling and using

Biotin-C10-NHS Ester in a typical protein labeling experiment.
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Operational Workflow for Biotin-C10-NHS Ester

Reagent & Sample Preparation

Biotinylation & Purification

1. Store Solid Reagent
(-20°C, Desiccated)

2. Equilibrate to Room Temp
(Before Opening)

3. Prepare Stock Solution
(Anhydrous DMSO/DMF)

Use Immediately

5. Biotinylation Reaction
(RT for 30-60 min or 4°C for 2h)

4. Prepare Protein Sample
(Amine-Free Buffer, pH 7.2-8.0)

6. Quench Reaction
(e.g., Tris buffer)

7. Purify Biotinylated Protein
(Desalting Column / Dialysis)

8. Store Final Product
(-20°C or -80°C)

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling and use of Biotin-C10-NHS Ester.
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Detailed Experimental Protocol: Protein
Biotinylation
This protocol provides a general procedure for labeling proteins with Biotin-C10-NHS Ester.
Optimization may be required depending on the specific protein.

1. Materials Required:

Biotin-C10-NHS Ester

Protein to be labeled

Anhydrous, amine-free dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Amine-free reaction buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.2-8.0)

Quenching buffer (e.g., 1M Tris-HCl, pH 8.0)

Desalting column or dialysis equipment for purification

2. Reagent Preparation (Perform Immediately Before Use):

Remove the container of Biotin-C10-NHS Ester from -20°C storage and allow it to

equilibrate to room temperature before opening to prevent moisture condensation.

Dissolve the required amount of the reagent in anhydrous DMSO or DMF to create a stock

solution (e.g., 10 mg/mL). The NHS ester is highly susceptible to hydrolysis, so do not

prepare stock solutions for long-term storage unless properly aliquoted and stored at -80°C.

3. Biotinylation Procedure:

Prepare the protein solution in an amine-free buffer (e.g., PBS) at a suitable concentration

(e.g., 1-10 mg/mL). Buffers containing primary amines like Tris or glycine must be avoided as

they will compete with the target protein for reaction with the NHS ester.

Add the calculated amount of the Biotin-C10-NHS Ester stock solution to the protein

solution. The molar ratio of biotin reagent to protein will need to be optimized, but a starting
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point is often a 10- to 20-fold molar excess.

Incubate the reaction for 30-60 minutes at room temperature or for 2 hours at 4°C with gentle

stirring.

4. Quenching and Purification:

To stop the reaction, add the quenching buffer to the mixture to a final concentration of 50-

100 mM (e.g., add Tris-HCl). This will consume any unreacted NHS ester. Incubate for 15-30

minutes at room temperature.

Remove excess, non-reacted biotin reagent and reaction byproducts by passing the mixture

through a desalting column or by dialysis against a suitable buffer (e.g., PBS).

5. Storage of Biotinylated Protein:

Store the purified biotinylated protein at -20°C or -80°C. For long-term stability, it is advisable

to divide the sample into aliquots to avoid repeated freeze-thaw cycles.

Disposal Plan
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

Unused Reagent: Unused solid reagent and any solutions should be disposed of as

chemical waste in accordance with local, state, and federal regulations. Keep the chemical in

a suitable, closed container for disposal.

Contaminated Materials: All disposable materials that have come into contact with Biotin-
C10-NHS Ester, such as pipette tips, tubes, and gloves, should be collected in a designated

chemical waste container.

Spills: In case of a spill, collect the material using an absorbent, non-combustible material.

Place it in a sealed container for disposal. Ensure the area is well-ventilated during cleanup.

Avoid release into the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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